Hypolosidea

• CAS RN: 125905-01-3
• Molecular Formula: C23H34O9
• Molecular Weight: 454.5 g/mol
• IUPAC Name: [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(7-hydroxy-2,2,5,7-tetramethyl-1-oxospiro[3,7a-dihydroindene-6,1'-cyclopropane]-3a-yl)oxyoxan-3-yl] acetate
• InChI: InChI=1S/C23H34O9/c1-11-8-23(10-20(3,4)18(28)17(23)21(5,29)22(11)6-7-22)32-19-16(30-12(2)25)15(27)14(26)13(9-24)31-19/h8,13-17,19,24,26-27,29H,6-7,9-10H2,1-5H3/t13-,14-,15+,16-,17?,19+,21?,23?/m1/s1
• InChI Key: RYLFQOVBQSESBN-YKEAKNIBSA-N
• Isomeric SMILES: CC1=CC2(CC(C(=O)C2C(C13CC3)(C)O)(C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)OC(=O)C
• SMILES: CC1=CC2(CC(C(=O)C2C(C13CC3)(C)O)(C)C)OC4C(C(C(C(O4)CO)O)O)OC(=O)C

Description

Hypolosidea is a class of organic compounds that has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of Hypolosidea is not fully understood, but it is believed to interact with various enzymes and receptors in the body. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and apoptosis. It has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

Hypolosidea has several advantages for lab experiments, including its stability and ease of synthesis. However, it can also be challenging to work with due to its low solubility in water and other solvents.

Future Directions

There are several potential future directions for research on Hypolosidea, including its use in the development of new drugs for various diseases, its potential as a neuroprotective agent, and its use in the synthesis of new organic compounds. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Hypolosidea can be synthesized using various methods, including the reaction of aldehydes or ketones with nitromethane in the presence of a base or acid catalyst. The resulting product is a nitroalkene, which can undergo a reduction reaction to form the corresponding this compound.

Scientific Research Applications

Hypolosidea has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs. It has also been investigated for its use as a building block in the synthesis of other organic compounds, such as amino acids and peptides.